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Compound of Interest

Compound Name: p-Toluenesulfonic anhydride

Cat. No.: B1293672 Get Quote

An In-depth Technical Guide to the Safety Data Sheet of p-Toluenesulfonic Anhydride

This guide provides a comprehensive overview of the safety, handling, and hazardous

properties of p-Toluenesulfonic anhydride (CAS No. 4124-41-8), compiled for researchers,

scientists, and drug development professionals. The information is derived from multiple Safety

Data Sheets (SDS) to ensure a thorough and accurate representation of the compound's

characteristics.

Chemical Identification and Physical Properties
p-Toluenesulfonic anhydride is a white crystalline solid commonly used as a reagent in

organic synthesis.[1] It is known for its role as a sulfonating agent and is highly sensitive to

moisture.[2]
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Identifier Value Source

CAS Number 4124-41-8 [2][3][4]

EC Number 223-926-9 [3][5]

Molecular Formula C₁₄H₁₄O₅S₂ [3][4][6]

Molecular Weight 326.38 - 326.39 g/mol [3][4][6]

Synonyms

4-methylbenzenesulfonic

anhydride, Tosic anhydride,

PTSA

[1][3]

Physical Property Value Source

Appearance White crystalline solid [1][3]

Odor Pungent [1]

Melting Point 121 - 127 °C / 250 - 261 °F [2][3]

Boiling Point 478.0 ± 48.0 °C (Predicted) [3]

Solubility

Insoluble in water; Soluble in

organic solvents like acetone

and ethyl acetate.

[1]

Stability

Moisture sensitive. Stable

under recommended storage

conditions.

[2][3]

Hazard Identification and GHS Classification
p-Toluenesulfonic anhydride is classified as a hazardous chemical, primarily due to its

corrosive nature. It can cause severe skin burns and serious eye damage.[2][4][7]
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Classification Category Hazard Statement

Skin Corrosion / Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage 1
H318: Causes serious eye

damage

Corrosive to Metals 1
H290: May be corrosive to

metals

Source:[2][4][7][8][9]

GHS Pictograms:

alt text

Signal Word:Danger[2][4][10]

NFPA 704 Ratings:

Health: 3 (Short exposure could cause serious temporary or moderate residual injury)[3]

Flammability: 1 (Materials that require considerable preheating before ignition can occur)[3]

Reactivity: 0 (Normally stable, even under fire exposure conditions, and is not reactive with

water)[3]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling p-Toluenesulfonic
anhydride to minimize exposure and ensure laboratory safety.

General Handling Protocol
This protocol outlines the standard procedure for handling p-Toluenesulfonic anhydride in a

laboratory setting.
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Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE): Wear a complete suit protecting against chemicals,

including chemical-resistant gloves (e.g., nitrile rubber), safety glasses with side-shields, and

a face shield.[3][4] For weighing or operations that may generate dust, use a full-face particle

respirator (type N100 US or P3 EU).[3]

Dispensing: Avoid formation of dust and aerosols.[4] Since the compound is moisture-

sensitive, handle under an inert atmosphere (e.g., nitrogen or argon) if required for the

experiment.[3][4] Use spark-proof tools and explosion-proof equipment.

Reaction Setup: Add the reagent slowly to the reaction mixture. Avoid contact with

incompatible materials such as strong oxidizing agents and strong bases.[2]

Post-Handling: Wash hands thoroughly after handling.[4] Clean all equipment and the work

area to remove any residual chemical. Dispose of contaminated PPE according to

institutional guidelines.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed and store under an inert gas to protect from moisture.[3][4]

Store locked up.[2][3]

Keep away from incompatible materials.[2] Recommended storage temperature is between

2-8°C.[4]

Emergency Procedures and First Aid
Immediate and appropriate response is critical in the event of an accidental exposure or

release.

First-Aid Measures Workflow
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove all contaminated clothing.
Rinse skin with water/shower for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor/physician.
Show the Safety Data Sheet.

Click to download full resolution via product page

Caption: Workflow for first-aid response to p-Toluenesulfonic anhydride exposure.[2][3][4]

Accidental Release Measures
In case of a spill, follow a structured response to contain and clean the affected area safely.
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Spill Detected

Ensure adequate ventilation.
Evacuate personnel to safe areas.

Wear appropriate PPE (See Section 3).

Prevent further leakage or spillage.
Do not let product enter drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Keep in suitable, closed containers for disposal.
Dispose of according to local regulations.

Spill Response Complete

Identified Hazards

Required PPE & Precautions (P-Statements)

H314: Causes severe skin burns and eye damage

P280: Wear protective gloves/clothing/eye protection/face protection
mitigates

P260: Do not breathe dustmitigates

H290: May be corrosive to metals P406: Store in corrosive resistant containermitigates

Moisture Sensitive Store under inert gasmitigates

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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